Cas no 26372-51-0 (Heptanedioic acid,3-phenyl-)

Heptanedioic acid,3-phenyl- structure
Heptanedioic acid,3-phenyl- structure
Product Name:Heptanedioic acid,3-phenyl-
CAS No:26372-51-0
MF:C13H16O4
MW:236.263744354248
CID:277364
PubChem ID:299224
Update Time:2025-04-19

Heptanedioic acid,3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Heptanedioic acid,3-phenyl-
    • 3-phenylheptanedioic acid
    • 26372-51-0
    • DTXSID80305803
    • NSC-171694
    • NSC171694
    • SCHEMBL14360707
    • Inchi: 1S/C13H16O4/c14-12(15)8-4-7-11(9-13(16)17)10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2,(H,14,15)(H,16,17)
    • InChI Key: SHPGSTDMKDEPKZ-UHFFFAOYSA-N
    • SMILES: OC(CC(C1C=CC=CC=1)CCCC(=O)O)=O

Computed Properties

  • Exact Mass: 236.10488
  • Monoisotopic Mass: 236.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.6
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